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Compound of Interest

Compound Name: Propyl pivalate
CAS No.: 5129-35-1
Cat. No.: B1266646
Get Quote
. J

Executive Summary

In the development of Pretomanid (PA-824), a nitroimidazooxazine antimycobacterial agent for
multi-drug-resistant tuberculosis (MDR-TB), the control of process-related impurities is a
Critical Quality Attribute (CQA). Among these, the Hydroxy Propyl Pivalate Impurity (CAS:
2755727-09-2) represents a significant synthetic intermediate that serves as a marker for
reaction completeness and process efficiency.

This guide provides a comprehensive protocol for the identification, quantification, and control
of this specific impurity. Unlike generic degradation products, this compound is a stable process
intermediate arising from the coupling of the nitroimidazole core with the chiral glycidyl linker.
Its presence indicates specific deviations in the alkylation or cyclization unit operations.

Chemical Context & Origin
The Impurity Identity

o Common Name: Pretomanid Hydroxy Propyl Pivalate Impurity[1][2][3]
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e Chemical Name: (S)-3-(2-Bromo-4-nitro-1H-imidazol-1-yl)-2-hydroxypropyl pivalate[4][5]
e CAS Number: 2755727-09-2[1][4][5]

e Molecular Formula:

[2]141[5]

e Molecular Weight: 350.17 g/mol [2][5]

o Key Structural Feature: Contains a Bromine atom (distinct isotopic pattern) and a Pivalate
ester protecting group.

Mechanistic Origin

The synthesis of Pretomanid often utilizes (S)-glycidyl pivalate to introduce the chiral center
and the linker arm. The impurity is formed during the nucleophilic epoxide opening by 2-bromo-
4-nitroimidazole.

e Normal Process: The imidazole attacks the epoxide

Intermediate formed (The Impurity)
Ring closure/Side-chain attachment
Pretomanid.

o Deviation: If the subsequent base-mediated cyclization or deprotection steps are incomplete,
the open-chain pivalate ester persists in the final API.

Synthetic Pathway Visualization

The following diagram illustrates the precise entry point of the impurity within the synthetic
route.
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Figure 1: Mechanistic origin of the Hydroxy Propyl Pivalate impurity during Pretomanid
synthesis.

Analytical Protocol: Detection & Quantification
Method Design Rationale

» Polarity Difference: The impurity contains a free secondary hydroxyl group and a pivalate
ester but lacks the lipophilic trifluoromethoxybenzyl ether found in Pretomanid. It is generally
more polar than the API, eluting earlier in Reverse Phase (RP) chromatography.

e Detection:
o UV: The nitroimidazole core provides strong absorbance at 310-320 nm.
o MS: The presence of Bromine (

and
) provides a distinct 1:1 isotopic doublet, making MS identification unambiguous compared
to the non-brominated final API.
High-Performance Liquid Chromatography (HPLC)
Protocol
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Parameter Specification

Agilent Zorbax Eclipse Plus C18 (100 mm x 4.6

Column
mm, 3.5 um) or equivalent
Column Temp 35°C
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B Acetonitrile (LC-MS Grade)
Flow Rate 1.0 mL/min
Injection Vol 10 pL
Detection UV at 315 nm (Primary); MS (Secondary)
Run Time 25 Minutes

Gradient Program:

0.0 min: 90% A/ 10% B (Equilibration)

2.0 min: 90% A/ 10% B (Hold for polar impurities)

15.0 min: 10% A/ 90% B (Ramp to elute Pretomanid)

20.0 min: 10% A/ 90% B (Wash)

21.0 min: 90% A/ 10% B (Re-equilibration)

Mass Spectrometry (LC-MS) Settings

For definitive identification during method validation or troubleshooting:

« lonization: ESI Positive Mode (

)

 Target Mass:
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o and
m/z (approximate, due to Br isotopes).

o Key Fragment: Loss of pivalic acid moiety or cleavage of the nitroimidazole ring.

e Dwell Time: 100 ms.

Standard Handling & Preparation
Reference Standard Integrity

The Pretomanid Hydroxy Propyl Pivalate Impurity Standard is typically supplied as a
lyophilized powder or crystalline solid.

o Storage: -20°C (Hygroscopic nature of the hydroxy group requires desiccation).

» Stability: Stable in acetonitrile/water solutions for 48 hours at 4°C. Avoid alkaline diluents
which may hydrolyze the pivalate ester.

Stock Solution Preparation

» Weighing: Accurately weigh 5.0 mg of the impurity standard.

» Dissolution: Dissolve in 5 mL of Acetonitrile (Do not use water initially to ensure complete
solubility of the pivalate ester).

 Dilution: Dilute to volume with Mobile Phase A to match initial gradient conditions, preventing
peak distortion.

e Final Concentration: 1.0 mg/mL (Stock). Dilute further to 5 pug/mL for sensitivity checks (0.5%
level relative to API).

Analytical Workflow & Decision Tree

This workflow ensures self-validating logic: if the impurity is detected, its identity is confirmed
via RT and UV/MS spectral matching before quantification.
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Figure 2: Analytical decision tree for identifying and quantifying the pivalate impurity.
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Interpretation of Results
Relative Retention Time (RRT)

The impurity is expected to elute before Pretomanid.
e Impurity RRT: ~0.65 - 0.75 (relative to Pretomanid).

e Note: The impurity is more polar (OH group) and smaller than the API.

Limit of Quantification (LOQ)

Based on ICH Q3A/B guidelines for impurities in new drug substances:

Reporting Threshold: 0.05%

Identification Threshold: 0.10%

Quialification Threshold: 0.15%

Recommended Target LOQ: 0.03% (to ensure robust reporting).

Troubleshooting

o Peak Tailing: The free hydroxyl group on the impurity may interact with silanols. Ensure the
column is end-capped (e.g., Eclipse Plus or BEH C18).

o Ghost Peaks: Pivalic acid (a degradation product of the impurity) may appear near the
solvent front. Ensure the standard is fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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